Cas no 1797344-98-9 (4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide)

4-Fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide is a sulfonamide derivative with a structurally optimized combination of fluoro, methoxypiperidine, and methyl substituents. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or receptor modulators due to its sulfonamide core and piperidine moiety. The fluorine substitution enhances metabolic stability and binding affinity, while the methoxypiperidine group contributes to improved solubility and pharmacokinetic properties. Its well-defined structure allows for precise modifications in medicinal chemistry applications. The compound is characterized by high purity and consistent performance, making it suitable for research in drug discovery and biochemical studies.
4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide structure
1797344-98-9 structure
Product Name:4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide
CAS No:1797344-98-9
MF:C19H23FN2O3S
MW:378.460927248001
CID:6268473
PubChem ID:71809717
Update Time:2025-06-13

4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide
    • 4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
    • F6442-5662
    • 4-fluoro-N-(4-(4-methoxypiperidin-1-yl)phenyl)-3-methylbenzenesulfonamide
    • 1797344-98-9
    • 4-FLUORO-N-[4-(4-METHOXYPIPERIDIN-1-YL)PHENYL]-3-METHYLBENZENESULFONAMIDE
    • AKOS024565280
    • Inchi: 1S/C19H23FN2O3S/c1-14-13-18(7-8-19(14)20)26(23,24)21-15-3-5-16(6-4-15)22-11-9-17(25-2)10-12-22/h3-8,13,17,21H,9-12H2,1-2H3
    • InChI Key: RVKBICZOQDFELH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C)C=1)F)(NC1C=CC(=CC=1)N1CCC(CC1)OC)(=O)=O

Computed Properties

  • Exact Mass: 378.14134194g/mol
  • Monoisotopic Mass: 378.14134194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67Ų

4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6442-5662-2μmol
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
2μmol
$57.0 2023-09-08
Life Chemicals
F6442-5662-5μmol
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
5μmol
$63.0 2023-09-08
Life Chemicals
F6442-5662-10μmol
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
10μmol
$69.0 2023-09-08
Life Chemicals
F6442-5662-20μmol
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
20μmol
$79.0 2023-09-08
Life Chemicals
F6442-5662-1mg
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
1mg
$54.0 2023-09-08
Life Chemicals
F6442-5662-2mg
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
2mg
$59.0 2023-09-08
Life Chemicals
F6442-5662-3mg
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
3mg
$63.0 2023-09-08
Life Chemicals
F6442-5662-4mg
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
4mg
$66.0 2023-09-08
Life Chemicals
F6442-5662-5mg
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
5mg
$69.0 2023-09-08
Life Chemicals
F6442-5662-10mg
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
1797344-98-9
10mg
$79.0 2023-09-08

4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide Related Literature

Additional information on 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide (CAS No. 1797344-98-9)

In the realm of pharmaceutical and chemical research, 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide (CAS No. 1797344-98-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the sulfonamide class, which is widely recognized for its diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and therapeutic potential, aligning with the growing demand for novel small-molecule drugs in areas such as oncology, neurology, and inflammation.

The molecular structure of 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide features a fluorobenzene core linked to a methoxypiperidine moiety via a sulfonamide bridge. This configuration imparts distinct physicochemical properties, including enhanced solubility and bioavailability, which are critical for drug development. The presence of the fluoro substituent further modulates electronic effects, potentially improving binding affinity to target proteins. Such structural nuances make this compound a promising candidate for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.

Recent trends in drug discovery highlight the importance of sulfonamide derivatives as kinase inhibitors or GPCR modulators, which are frequently searched terms in scientific databases. 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide aligns with these interests, as its scaffold resembles known pharmacophores in FDA-approved drugs. For instance, its piperidine component is a common motif in CNS-targeting agents, sparking curiosity about its potential in treating neurodegenerative disorders—a subject of high public and academic interest.

From a synthetic perspective, the preparation of CAS No. 1797344-98-9 involves multi-step organic reactions, including sulfonylation and N-arylation, which are frequently discussed in chemistry forums. Optimizing these processes for yield and purity is a key challenge, especially for scale-up production. Researchers are also investigating greener methodologies, such as catalytic or flow chemistry approaches, to reduce environmental impact—a concern echoed in sustainable chemistry discussions.

In the context of drug repurposing—a trending strategy to accelerate therapeutic development—this compound’s off-target effects are under scrutiny. Computational tools like molecular docking and AI-driven predictive modeling (popular search keywords) are being employed to identify new biological targets. Such efforts resonate with the broader scientific community’s push toward precision medicine and personalized therapies.

Quality control and analytical characterization of 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a topic frequently queried by quality assurance professionals. Additionally, stability studies under varying pH and temperature conditions are critical, given the compound’s potential use in formulations.

Beyond pharmaceuticals, this sulfonamide derivative may find applications in material science, such as in the design of organic semiconductors or sensors. Its electron-withdrawing and donating groups could enable tunable electronic properties, a sought-after feature in optoelectronic materials research.

In summary, CAS No. 1797344-98-9 represents a versatile chemical entity with cross-disciplinary relevance. Its study addresses pressing questions in drug design, synthetic efficiency, and sustainability, making it a focal point for both academia and industry. As research progresses, this compound may unlock new avenues in therapeutic and technological innovation.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.